![molecular formula C17H16N2O2S B5799649 N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)acetamide](/img/structure/B5799649.png)
N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)acetamide, also known as BTA-1, is a small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. BTA-1 belongs to the family of benzothiazole derivatives that have been synthesized and tested for their biological activities.
Mechanism of Action
The mechanism of action of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that play a role in the pathogenesis of various diseases. In cancer research, this compound has been shown to inhibit the activity of cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which are involved in cell cycle regulation and chromatin remodeling, respectively. In Alzheimer's disease and Parkinson's disease research, this compound has been shown to inhibit the aggregation of amyloid beta and alpha-synuclein proteins, respectively, by binding to specific regions of the proteins and preventing their interaction with other proteins.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in different disease models. In cancer research, this compound has been shown to induce apoptosis and cell cycle arrest in cancer cells, which leads to the inhibition of tumor growth and proliferation. In Alzheimer's disease and Parkinson's disease research, this compound has been shown to prevent the aggregation of amyloid beta and alpha-synuclein proteins, respectively, which leads to the prevention of neuronal death and cognitive decline.
Advantages and Limitations for Lab Experiments
N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)acetamide has several advantages for lab experiments, including its small size, high purity, and low toxicity. This compound can be easily synthesized and purified, which makes it a suitable candidate for high-throughput screening assays. However, this compound also has some limitations, including its poor solubility in water and low bioavailability, which may limit its therapeutic potential in vivo.
Future Directions
There are several future directions for the research on N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)acetamide. One direction is to optimize the synthesis method of this compound to improve its solubility and bioavailability. Another direction is to test the efficacy of this compound in animal models of various diseases to determine its therapeutic potential in vivo. Additionally, the molecular targets of this compound and its mechanism of action need to be further elucidated to understand its biological activities better. Finally, the development of this compound derivatives with improved pharmacokinetic properties may lead to the discovery of more potent and selective compounds for therapeutic applications.
Conclusion
In conclusion, this compound is a small molecule that has gained significant attention in scientific research due to its potential therapeutic applications in various diseases. This compound can be easily synthesized and purified, and it has been shown to have various biochemical and physiological effects in different disease models. However, further research is needed to optimize its synthesis method, improve its solubility and bioavailability, and understand its mechanism of action better. The development of this compound derivatives may lead to the discovery of more potent and selective compounds for therapeutic applications.
Synthesis Methods
The synthesis of N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)acetamide involves the reaction of 2-aminobenzothiazole with 4-methylphenylacetyl chloride in the presence of a base such as triethylamine. The reaction produces this compound as a yellow solid with a melting point of 163-165°C. The purity of the compound can be confirmed using analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC).
Scientific Research Applications
N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In Alzheimer's disease and Parkinson's disease research, this compound has been tested for its ability to prevent the aggregation of amyloid beta and alpha-synuclein proteins, respectively, which are associated with the pathogenesis of these diseases.
properties
IUPAC Name |
N-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S/c1-11-3-5-12(6-4-11)9-16(20)19-17-18-14-8-7-13(21-2)10-15(14)22-17/h3-8,10H,9H2,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUPFUUDZOOZTQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CC(=O)NC2=NC3=C(S2)C=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.